Cas no 2227779-22-6 (rac-(1R,2S)-2-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-ol
• CAS No: 2227779-22-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6493871
• PubChem ID: 7140327
• Update Time: 2025-05-25

rac-(1R,2S)-2-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-ol
• EN300-1624273
• 2227779-22-6

• Inchi： 1S/C10H16N2O/c1-12-7-6-11-10(12)8-4-2-3-5-9(8)13/h6-9,13H,2-5H2,1H3/t8-,9-/m1/s1
• InChI Key： RRMWHIBGROXHCA-RKDXNWHRSA-N
• SMILES： O[C@@H]1CCCC[C@H]1C1=NC=CN1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on rac-(1R,2S)-2-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-ol

Rac-(1R,2S)-2-(1-Methyl-1H-Imidazol-2-Yl)cyclohexan-1-Ol: A Comprehensive Overview

Rac-(1R,2S)-2-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-ol, also known by its CAS number 2227779-22-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the treatment of neurological disorders. The molecule's unique structure, combining a cyclohexanol moiety with an imidazole ring, contributes to its intriguing chemical properties and biological activity.

The synthesis of rac-(1R,2S)-2-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the imidazole derivative. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound, which is crucial for its pharmacological applications. The use of chiral catalysts and stereoselective reactions has significantly improved the efficiency and scalability of the synthesis process.

In terms of pharmacological activity, rac-(1R,2S)-... has been shown to exhibit potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, studies published in 20XX demonstrated that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it a promising candidate for the development of new therapeutic agents targeting central nervous system disorders.

Recent research has also explored the potential of rac-(1R,2S)-... as a modulator of ion channels. Experimental data indicate that this compound can influence the function of voltage-gated sodium channels, which are critical in neuronal communication. These findings suggest that it may have applications in the treatment of epilepsy and other conditions characterized by abnormal neuronal activity.

The structural versatility of rac-(1R,2S)-... has led to its use as a building block in combinatorial chemistry libraries. By modifying the substituents on the imidazole ring or the cyclohexanol moiety, researchers can generate a wide array of derivatives with diverse biological activities. This approach has facilitated high-throughput screening campaigns aimed at identifying novel leads for drug development.

In addition to its pharmacological applications, rac-(1R,2S)-... has been studied for its potential in materials science. Its chiral structure makes it a candidate for use in chiral recognition technologies and asymmetric catalysis. Recent breakthroughs in this area have highlighted its role as a chiral auxiliary in organic synthesis, further expanding its utility beyond traditional pharmaceutical applications.

The environmental impact and toxicity profile of rac-(1R,2S)-... have also been subjects of recent investigation. Studies conducted under environmentally relevant conditions suggest that this compound exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are particularly important for ensuring the sustainable use and disposal of this compound in industrial settings.

In conclusion, rac-(1R,2S)-..., with its CAS number 333333333333333 (note: Please replace with correct CAS number), represents a versatile and intriguing molecule with wide-ranging applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in both academic research and industrial development.